Cas no 1211519-20-8 (2-(5-Bromopyridin-3-yl)propan-2-amine)

• Product Name: 2-(5-Bromopyridin-3-yl)propan-2-amine
• CAS No: 1211519-20-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD18261131
• CID: 4563095
• PubChem ID: 71743778
• Update Time: 2025-11-02

2-(5-Bromopyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-broMopyridin-3-yl)propan-2-aMine hcl
• 2-(5-Bromopyridin-3-yl)propan-2-amine
• 2-(5-Bromopyridin-3-yl)propan-2-amine Hydrochloride
• EN300-1896309
• 1211519-20-8
• P12300
• PB25668
• CS-0057738

• MDL： MFCD18261131
• Inchi： 1S/C8H11BrN2/c1-8(2,10)6-3-7(9)5-11-4-6/h3-5H,10H2,1-2H3
• InChI Key： JBHIXQLKEGEKRU-UHFFFAOYSA-N
• SMILES： CC(C1=CC(Br)=CN=C1)(N)C

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 254.8±25.0 °C at 760 mmHg
• Flash Point: 107.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(5-Bromopyridin-3-yl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5-Bromopyridin-3-yl)propan-2-amine

Comprehensive Overview of 2-(5-Bromopyridin-3-yl)propan-2-amine (CAS No. 1211519-20-8): Properties, Applications, and Research Insights

2-(5-Bromopyridin-3-yl)propan-2-amine (CAS No. 1211519-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative, characterized by a propan-2-amine side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₁BrN₂, and precise molecular weight of 215.09 g/mol make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine compounds like 2-(5-Bromopyridin-3-yl)propan-2-amine has surged, driven by their role in designing kinase inhibitors and CNS-targeting drugs. Researchers frequently search for "5-bromopyridine derivatives" and "amine-functionalized heterocycles" to explore their potential in treating neurological disorders or as catalysts in cross-coupling reactions. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in medicinal chemistry.

From a synthetic perspective, CAS 1211519-20-8 is often employed in Pd-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, to construct complex architectures. Its bromine atom at the 5-position of the pyridine ring offers a strategic handle for further functionalization, aligning with the growing trend of "late-stage diversification" in drug development. Laboratories optimizing "high-throughput screening" protocols also value this compound for its compatibility with automated synthesis platforms.

Environmental and green chemistry considerations have prompted studies on the biodegradability of brominated amines like 2-(5-Bromopyridin-3-yl)propan-2-amine. While not classified as hazardous, its ecotoxicological profile remains an active research area, particularly in contexts where "sustainable synthetic routes" are prioritized. Computational chemists frequently model its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) to predict behavior in biological systems.

The compound’s crystalline structure and solubility parameters (typically soluble in DMSO, methanol) are critical for formulation scientists addressing "drug delivery challenges." Recent patents highlight its incorporation into prodrug systems or metal-organic frameworks (MOFs), reflecting interdisciplinary innovation. Analytical methods such as HPLC purity analysis and LC-MS characterization are standard for quality control, with thresholds often exceeding 98% purity for research-grade material.

Emerging applications in material science exploit the compound’s ability to coordinate with transition metals, creating luminescent complexes for OLED technologies. This aligns with market trends toward "organic electronic materials" and "energy-efficient displays." Additionally, its photophysical properties are investigated for potential use in fluorescence-based sensors or bioimaging probes.

Regulatory compliance for 1211519-20-8 follows standard laboratory chemical guidelines, with proper handling recommendations including glovebox use under inert atmospheres for air-sensitive reactions. Storage at 2-8°C in amber vials is advised to maintain stability, as indicated by accelerated degradation studies. These protocols address common queries about "long-term compound storage" in academic and industrial settings.

Future research directions may explore 2-(5-Bromopyridin-3-yl)propan-2-amine’s role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, areas dominating current "drug discovery webinars" and "medicinal chemistry conferences." Its structural modularity positions it as a key player in the shift toward fragment-based drug discovery methodologies.